Cas no 2034612-86-5 (methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate)
methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-methoxy-3-(N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)sulfamoyl)benzoate
- methyl 4-methoxy-3-[(1-pyridin-3-yltriazol-4-yl)methylsulfamoyl]benzoate
- methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate
-
- Inchi: 1S/C17H17N5O5S/c1-26-15-6-5-12(17(23)27-2)8-16(15)28(24,25)19-9-13-11-22(21-20-13)14-4-3-7-18-10-14/h3-8,10-11,19H,9H2,1-2H3
- InChI Key: VXABDVBNTJILNK-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)OC)C=CC=1OC)(NCC1=CN(C2C=NC=CC=2)N=N1)(=O)=O
Computed Properties
- Exact Mass: 403.09503983 g/mol
- Monoisotopic Mass: 403.09503983 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 403.4
- XLogP3: 0.6
- Topological Polar Surface Area: 134
methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-9745-2μmol |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-5μmol |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-10μmol |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-20μmol |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-1mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-2mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-3mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-4mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-5mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9745-10mg |
methyl 4-methoxy-3-({[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}sulfamoyl)benzoate |
2034612-86-5 | 10mg |
$79.0 | 2023-09-08 |
methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate
Research Briefing on Methyl 4-Methoxy-3-({1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}sulfamoyl)benzoate (CAS: 2034612-86-5)
The compound methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate (CAS: 2034612-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the unique structural features of this compound, which combines a benzoate ester, a sulfamoyl linker, and a triazole-pyridine moiety. These structural elements contribute to its ability to interact with specific biological targets, particularly enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent.
The synthesis of methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring, followed by sulfamoylation and esterification. These synthetic routes have been validated through NMR and mass spectrometry, confirming the compound's structural integrity.
In vivo studies using animal models have further explored the pharmacokinetics and toxicity profile of this compound. Results indicate moderate bioavailability and a favorable safety profile at therapeutic doses. However, challenges remain in optimizing its metabolic stability and tissue distribution to enhance its efficacy. Researchers are currently investigating prodrug strategies and formulation improvements to address these limitations.
Future research directions for methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate include exploring its mechanism of action at the molecular level, identifying additional biological targets, and conducting preclinical trials to assess its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.
In conclusion, methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate represents a promising scaffold for drug discovery, with demonstrated biological activity and a well-characterized synthesis. Continued research will be essential to fully realize its therapeutic potential and address current challenges in drug development.
2034612-86-5 (methyl 4-methoxy-3-({1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}sulfamoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)